Cas no 897733-08-3 (5-amino-4-methyl-2-Pyridinecarbonitrile)

• Product Name: 5-amino-4-methyl-2-Pyridinecarbonitrile
• CAS No: 897733-08-3
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD13175938
• CID: 1031489
• PubChem ID: 55289821
• Update Time: 2025-11-02

5-amino-4-methyl-2-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-2-Pyridinecarbonitrile
• 5-Amino-4-methylpicolinonitrile
• 5-amino-4-methylpyridine-2-carbonitrile
• 5-AMino-2-cyano-4-Methylpyridine
• SCHEMBL3107926
• QXMRBIGIIPVYGJ-UHFFFAOYSA-N
• DTXSID20717562
• MFCD13175938
• SY268425
• CS-0370480
• 897733-08-3
• SB53114
• EN300-4261330
• AT18016
• AKOS006362369
• 5-amino4-methylpicolinonitrile
• DB-118306

• MDL： MFCD13175938
• Inchi： 1S/C7H7N3/c1-5-2-6(3-8)10-4-7(5)9/h2,4H,9H2,1H3
• InChI Key： QXMRBIGIIPVYGJ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-amino-4-methyl-2-Pyridinecarbonitrile

5-Amino-4-methyl-2-Pyridinecarbonitrile (CAS No. 897733-08-3): A Versatile Building Block in Pharmaceutical and Agrochemical Research

In the realm of heterocyclic chemistry, 5-amino-4-methyl-2-pyridinecarbonitrile (CAS No. 897733-08-3) has emerged as a crucial intermediate with broad applications in drug discovery and agrochemical development. This nitrogen-rich aromatic compound, featuring both amino and cyano functional groups, offers exceptional synthetic versatility that researchers are increasingly leveraging to address modern challenges in medicinal chemistry and crop protection.

The molecular structure of 5-amino-4-methyl-2-pyridinecarbonitrile combines three key reactive sites: the electron-rich amino group at position 5, the methyl substituent at position 4, and the electron-deficient cyano group at position 2. This unique arrangement enables diverse chemical transformations, making it particularly valuable for constructing complex molecular architectures. Recent literature highlights its growing importance in developing kinase inhibitors and antimicrobial agents, addressing urgent needs in antibiotic resistance and targeted cancer therapies.

From a synthetic perspective, 4-methyl-2-pyridinecarbonitrile derivatives have gained attention for their role in green chemistry applications. The compound's balanced reactivity profile allows for efficient transformations under mild conditions, reducing energy consumption and waste generation - key considerations in sustainable pharmaceutical manufacturing. Researchers are particularly interested in its potential for microwave-assisted reactions and continuous flow chemistry applications.

In pharmaceutical applications, the 5-amino pyridine core serves as a privileged scaffold for drug design. The compound's ability to participate in hydrogen bonding through its amino group, combined with the cyano group's dipole moment, makes it valuable for optimizing drug-target interactions. Recent patent filings reveal its incorporation in experimental compounds targeting inflammatory diseases and metabolic disorders, reflecting industry responses to global health trends like diabetes and autoimmune conditions.

The agrochemical sector has also recognized the potential of 2-pyridinecarbonitrile compounds as building blocks for next-generation crop protection agents. With increasing regulatory pressure on traditional pesticides, researchers are exploring novel modes of action, where this compound's structural features enable the design of environmentally benign alternatives. Its derivatives show promise in developing systemic acquired resistance (SAR) inducers, aligning with sustainable agriculture practices.

Analytical characterization of 5-amino-4-methyl-2-pyridinecarbonitrile typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's well-defined spectral signatures (1H NMR: δ 2.35 for methyl, 6.5 for amino protons) facilitate quality control in industrial applications. Recent advances in process analytical technology (PAT) have improved the monitoring of its synthesis and purification, ensuring consistent quality for critical applications.

Market trends indicate growing demand for amino pyridine derivatives in Asia-Pacific regions, driven by expanding pharmaceutical and agrochemical industries. Suppliers are responding with improved synthetic routes that enhance yield and purity while reducing production costs. The compound's stability under standard storage conditions (room temperature, protected from moisture) contributes to its commercial viability as a research chemical.

From a regulatory standpoint, 5-amino-4-methyl-2-pyridinecarbonitrile currently falls outside major chemical control lists, though users should consult local regulations for specific applications. Proper handling procedures (use of personal protective equipment, adequate ventilation) are recommended during laboratory work, consistent with general organic chemistry safety practices.

Future research directions for this compound include exploration in materials science, particularly in designing organic electronic materials and metal-organic frameworks (MOFs). The conjugated π-system combined with hydrogen bonding capability makes it an interesting candidate for functional materials development, an area gaining momentum in renewable energy and sensor technologies.

For researchers sourcing pyridinecarbonitrile intermediates, quality specifications typically include ≥98% purity (HPLC), with particular attention to moisture content and residual solvents. Reputable suppliers provide comprehensive analytical data and stability information to support various application needs in both academic and industrial settings.

In conclusion, 5-amino-4-methyl-2-pyridinecarbonitrile (CAS No. 897733-08-3) represents a multifaceted chemical building block whose importance continues to grow across multiple scientific disciplines. Its balanced reactivity, structural features, and synthetic accessibility position it as a valuable tool for addressing contemporary challenges in life sciences and beyond.